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Compound of Interest

Compound Name: Adenine-13C5,15N5

Cat. No.: B12363940

Get Quote

This technical guide provides comprehensive information on Adenine-13C5,15N5, a stable

isotope-labeled compound crucial for researchers, scientists, and drug development

professionals. The guide details its physicochemical properties, experimental protocols for its

use in metabolic studies, and visual representations of relevant pathways and workflows.

Core Compound Data: Physicochemical Properties
Stable isotope-labeled adenine, particularly the dual-labeled Adenine-13C5,15N5, serves as a

powerful tracer in metabolic research. Its increased mass allows for unambiguous tracking and

quantification by mass spectrometry and specialized NMR techniques. Below is a comparison

of its properties with related compounds.
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Property Adenine-13C5,15N5 Adenine-13C5
Adenine
(Unlabeled)

Synonyms
6-Aminopurine-

13C5,15N5
6-Aminopurine-13C5

6-Aminopurine,

Vitamin B4

CAS Number Not Available Not Publicly Assigned 73-24-5[1][2]

Molecular Formula ¹³C₅H₅¹⁵N₅ ¹³C₅H₅N₅ C₅H₅N₅[1][3]

Molecular Weight
145.10 g/mol

(Calculated)
140.09 g/mol [3] 135.13 g/mol

Exact Mass
145.0617 Da

(Calculated)
140.0713 Da 135.0545 Da

Note: A specific CAS Registry Number for Adenine-13C5,15N5 is not found in major public

databases. Researchers should refer to the supplier's documentation for specific lot

information. The molecular weight and exact mass for Adenine-13C5,15N5 are theoretical

values calculated based on the addition of five ¹³C and five ¹⁵N isotopes to the adenine

structure.

Applications in Research and Drug Development
Adenine-13C5,15N5 is primarily used as a tracer to investigate biochemical pathways and

cellular metabolism. Its applications include:

Metabolic Flux Analysis (MFA): To quantify the rate of metabolic reactions and trace the flow

of carbon and nitrogen atoms through central metabolic pathways, such as nucleotide

synthesis.

Stable Isotope Tracing (SIT): Utilized with mass spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy to elucidate the fate of adenine in nucleic acid synthesis

and energy metabolism (ATP production).

Quantitative Analysis: Serves as an ideal internal standard for LC-MS or GC-MS methods,

enabling precise quantification of unlabeled adenine and its metabolites in biological

samples.
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Experimental Protocols
The following are detailed methodologies for key experiments utilizing isotopically labeled

adenine. These protocols are intended as a guide and may require optimization for specific cell

types or experimental conditions.

Protocol 1: Metabolic Labeling for Mass Spectrometry-
Based Metabolomics
This protocol outlines the procedure for labeling cultured cells with Adenine-13C5,15N5 to

trace its incorporation into the cellular nucleotide pool.

1. Cell Culture and Labeling: a. Culture cells to the desired confluency (typically 70-80%) in

standard growth medium. b. Prepare the labeling medium by supplementing a base medium

(lacking unlabeled adenine) with a known concentration of Adenine-13C5,15N5 (e.g., 10-100

µM). c. Remove the standard growth medium, wash the cells once with pre-warmed

phosphate-buffered saline (PBS). d. Add the prepared labeling medium to the cells and

incubate for a time course determined by the specific pathway of interest (e.g., from minutes to

24 hours) to allow for the incorporation of the tracer.

2. Metabolite Extraction: a. After incubation, rapidly aspirate the labeling medium. b. Place the

culture dish on dry ice and add a pre-chilled extraction solvent (e.g., 80% methanol, -80°C) to

quench metabolic activity instantly. c. Scrape the cells in the extraction solvent and transfer the

cell lysate to a microcentrifuge tube. d. Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 10

minutes to pellet cell debris and proteins.

3. Sample Preparation and Analysis: a. Transfer the supernatant containing the polar

metabolites to a new tube. b. Dry the metabolite extract completely using a vacuum

concentrator (e.g., SpeedVac). c. Reconstitute the dried metabolites in a suitable solvent for

LC-MS analysis (e.g., 50% acetonitrile). d. Analyze the samples using a high-resolution mass

spectrometer coupled with liquid chromatography (LC-MS) to separate and detect the labeled

and unlabeled adenine-containing metabolites (e.g., AMP, ADP, ATP). e. Data analysis involves

identifying the mass shifts corresponding to the incorporation of ¹³C and ¹⁵N isotopes to

determine the extent of labeling and metabolic flux.
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Protocol 2: Isotopic Labeling of RNA for NMR
Spectroscopy
This protocol describes a general method for preparing uniformly ¹³C and ¹⁵N-labeled RNA for

structural and dynamic studies by NMR spectroscopy.

1. Preparation of Labeled Nucleotide Triphosphates (NTPs): a. Grow a suitable microorganism

(e.g., E. coli) in a minimal medium where the sole carbon and nitrogen sources are ¹³C-labeled

glucose and ¹⁵N-labeled ammonium chloride, respectively. b. Harvest the cells and extract the

total nucleic acids. c. Hydrolyze the nucleic acids to nucleotide monophosphates (NMPs). d.

Enzymatically convert the labeled NMPs to the corresponding nucleotide triphosphates (NTPs:

ATP, GTP, CTP, UTP). Purify the resulting labeled NTPs.

2. In Vitro Transcription: a. Set up an in vitro transcription reaction using a DNA template

encoding the RNA of interest, T7 RNA polymerase, and the prepared ¹³C/¹⁵N-labeled NTPs. b.

Incubate the reaction at 37°C for several hours. c. Purify the resulting labeled RNA transcript

using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-

performance liquid chromatography (HPLC).

3. NMR Sample Preparation and Analysis: a. Desalt and buffer-exchange the purified RNA into

a suitable NMR buffer (e.g., a low-salt buffer containing D₂O). b. Concentrate the RNA sample

to the desired concentration for NMR analysis (typically 0.5-1.0 mM). c. Acquire heteronuclear

multi-dimensional NMR spectra (e.g., ¹H-¹⁵N HSQC, ¹H-¹³C HSQC) to study the structure and

dynamics of the RNA molecule. The isotopic labels allow for the resolution of spectral overlap

and the application of advanced NMR experiments.

Mandatory Visualizations
The following diagrams, generated using Graphviz, illustrate key concepts relevant to the use

of Adenine-13C5,15N5.
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Caption: Incorporation of labeled adenine into nucleotides via the purine salvage pathway.
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General Workflow for Stable Isotope Tracing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments
[experiments.springernature.com]

2. An optimization method for untargeted MS-based isotopic tracing investigations of
metabolism - PMC [pmc.ncbi.nlm.nih.gov]

3. Schematic diagram of de novo and salvage purine nucleotide synthesis with points of
regulation by Akt [pfocr.wikipathways.org]

To cite this document: BenchChem. [Technical Guide: Adenine-13C5,15N5 for Advanced
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363940/docs#technical-guide-adenine-13c5-15n5-
for-advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

